N-{4-[chloro(difluoro)methoxy]phenyl}-4-(3,5-dimethoxybenzoyl)benzamide

• IUPAC Name: N-[4-[chloro(difluoro)methoxy]phenyl]-4-(3,5-dimethoxybenzoyl)benzamide
• InChI: InChI=1S/C23H18ClF2NO5/c1-30-19-11-16(12-20(13-19)31-2)21(28)14-3-5-15(6-4-14)22(29)27-17-7-9-18(10-8-17)32-23(24,25)26/h3-13H,1-2H3,(H,27,29)
• InChI Key: SGYGVGQYDSBATJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)OC(F)(F)Cl)OC
• Molecular Formula: C23H18ClF2NO5
• Molecular Weight: 461.8 g/mol

Description

N-{4-[chloro(difluoro)methoxy]phenyl}-4-(3,5-dimethoxybenzoyl)benzamide, also known as ABT-199, is a small molecule inhibitor that selectively targets B-cell lymphoma 2 (BCL-2) protein. BCL-2 is an anti-apoptotic protein that is overexpressed in many types of cancer, including leukemia, lymphoma, and solid tumors. ABT-199 has shown promising results in preclinical and clinical studies as a potential treatment for these types of cancers.

Mechanism of Action

N-{4-[chloro(difluoro)methoxy]phenyl}-4-(3,5-dimethoxybenzoyl)benzamide selectively binds to the hydrophobic groove of BCL-2 protein, thereby preventing its interaction with pro-apoptotic proteins and promoting apoptosis in cancer cells. This mechanism of action is unique compared to other BCL-2 inhibitors, which target multiple anti-apoptotic proteins.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis in cancer cells by disrupting the interaction between BCL-2 and pro-apoptotic proteins. This leads to the activation of caspases, which are enzymes that play a critical role in the apoptotic process. In addition, this compound has been shown to have minimal effects on normal cells, which may reduce the risk of side effects.

Advantages and Limitations for Lab Experiments

N-{4-[chloro(difluoro)methoxy]phenyl}-4-(3,5-dimethoxybenzoyl)benzamide has several advantages for lab experiments, including its high potency and selectivity for BCL-2 protein. However, this compound has some limitations, including its poor solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on N-{4-[chloro(difluoro)methoxy]phenyl}-4-(3,5-dimethoxybenzoyl)benzamide, including:
1. Combination therapy: this compound may be more effective when used in combination with other drugs that target different pathways in cancer cells.
2. Biomarker identification: Biomarkers may be identified to predict which patients are most likely to respond to this compound treatment.
3. Resistance mechanisms: The mechanisms of resistance to this compound may be identified to develop strategies to overcome resistance.
4. New formulations: New formulations of this compound may be developed to improve its solubility and bioavailability.
5. Clinical trials in other types of cancer: Clinical trials of this compound may be conducted in other types of cancer, such as solid tumors.

Scientific Research Applications

N-{4-[chloro(difluoro)methoxy]phenyl}-4-(3,5-dimethoxybenzoyl)benzamide has been extensively studied in preclinical and clinical studies as a potential treatment for various types of cancer. In preclinical studies, this compound has shown potent activity against BCL-2-dependent tumors, including chronic lymphocytic leukemia (CLL), acute myeloid leukemia (AML), and non-Hodgkin lymphoma (NHL). In clinical studies, this compound has shown promising results in patients with relapsed or refractory CLL and AML.